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Compound of Interest

Compound Name: Strontium arsenite

CAS No.: 116035-04-2

Cat. No.: B1168252

Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling of strontium arsenite. The following

troubleshooting guides and frequently asked questions (FAQs) are designed to mitigate toxicity

risks and ensure a safe laboratory environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with strontium arsenite?

A1: Strontium arsenite is a highly toxic and carcinogenic compound.[1] The primary routes of

exposure are inhalation of dust particles, ingestion, and skin absorption.[1] Acute exposure can

cause irritation to the skin, eyes, and respiratory tract, as well as nausea, vomiting, and

abdominal pain. Chronic exposure may lead to severe health issues, including cancer, liver and

kidney damage, and neurological effects.[2]

Q2: What are the established occupational exposure limits for strontium arsenite?

A2: Occupational exposure limits are typically set for inorganic arsenic compounds. The

following table summarizes the key exposure limits. It is crucial to maintain workplace
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concentrations well below these levels.

Q3: What should I do in case of a strontium arsenite spill?

A3: In the event of a spill, immediately evacuate the area and restrict access.[2] For small spills

that can be cleaned up by trained personnel, wear appropriate personal protective equipment

(PPE), including a respirator.[3] Gently cover the spill with an absorbent material to avoid

raising dust, then collect the material in a sealed, labeled container for hazardous waste

disposal.[2][3] Do not dry sweep. After cleanup, decontaminate the area and all equipment

used. For large spills, evacuate the laboratory and contact your institution's Environmental

Health & Safety (EHS) department immediately.[4]

Q4: How should I dispose of strontium arsenite waste?

A4: All strontium arsenite waste, including contaminated labware, PPE, and cleaning

materials, must be disposed of as hazardous waste.[1] Collect all waste in clearly labeled,

sealed, and compatible containers.[1] Never dispose of strontium arsenite down the drain.[1]

Follow your institution's specific guidelines for hazardous waste pickup and disposal.[1]

Q5: What are the essential personal protective equipment (PPE) requirements for handling

strontium arsenite?

A5: The minimum required PPE includes a laboratory coat, nitrile gloves (double-gloving is

recommended), and chemical splash goggles.[5] All work with strontium arsenite powder or

solutions that may generate aerosols should be conducted in a certified chemical fume hood.[5]

For procedures with a higher risk of inhalation exposure, a NIOSH-approved respirator is

necessary.[5]
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Issue Possible Cause Solution

Visible dust during weighing

Improper handling technique;

weighing outside of a

contained space.

Stop immediately. If safe to do

so, wet-wipe the area with a

damp paper towel to collect

the dust.[6] Re-evaluate your

procedure and ensure all

weighing of strontium arsenite

powder is performed within a

chemical fume hood or a

ventilated balance enclosure.

[5] Consider using the tare

method where the container is

sealed before being removed

from the hood for final

weighing.[7]

Skin contact with strontium

arsenite solution

Inadequate PPE (e.g., single

pair of gloves, torn glove);

accidental splash.

Immediately remove

contaminated gloves and wash

the affected area with soap

and water for at least 15

minutes.[4] Seek medical

attention and report the

incident to your supervisor and

EHS department.[4]

Contamination of personal

items (e.g., phone, notebook)

Bringing non-essential items

into the designated work area;

improper glove removal.

Do not touch the contaminated

item. Leave it in the

designated work area. Follow

your institution's

decontamination procedures

for personal items or contact

EHS for guidance. To prevent

this, never bring personal

items into a designated

hazardous work area.[3]

Uncertainty about proper

decontamination of equipment

Lack of a specific protocol for

the equipment in question.

Consult the "Experimental

Protocols" section of this guide
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for detailed decontamination

procedures. If your specific

equipment is not covered,

contact your EHS department

for guidance. As a general

rule, all equipment should be

thoroughly cleaned with a

suitable detergent and water,

with all rinsates collected as

hazardous waste.[1]

Data Presentation
Table 1: Occupational Exposure Limits for Inorganic Arsenic Compounds

Organization
Exposure Limit (8-hour Time-

Weighted Average)
Notes

OSHA (Occupational Safety

and Health Administration)
0.01 mg/m³

Permissible Exposure Limit

(PEL)

NIOSH (National Institute for

Occupational Safety and

Health)

0.002 mg/m³
Recommended Exposure Limit

(REL)

ACGIH (American Conference

of Governmental Industrial

Hygienists)

0.01 mg/m³ Threshold Limit Value (TLV)

Experimental Protocols
Protocol 1: Safe Weighing and Dissolution of Strontium
Arsenite Powder
Objective: To accurately weigh and dissolve strontium arsenite powder while minimizing

exposure risk.

Materials:
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Strontium arsenite powder

Appropriate solvent (e.g., deionized water)

Calibrated analytical balance inside a chemical fume hood or ventilated enclosure

Weighing paper or boat

Spatula

Beaker or flask for dissolution

Magnetic stirrer and stir bar (optional)

Wash bottle with solvent

Hazardous waste container

Procedure:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Don all required PPE (lab coat, double nitrile gloves, safety goggles).

Designate a specific area within the fume hood for this procedure.

Place all necessary equipment into the fume hood.

Weighing:

Place a weighing paper or boat on the analytical balance and tare.

Carefully transfer the desired amount of strontium arsenite powder onto the weighing

paper using a clean spatula. Avoid any sudden movements that could create dust.

Record the final weight.
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Dissolution:

Carefully transfer the weighed powder into the beaker or flask.

Using the wash bottle, rinse the weighing paper and spatula with the solvent, collecting the

rinsate into the beaker to ensure a quantitative transfer.

Add the desired volume of solvent to the beaker.

If necessary, place the beaker on a magnetic stirrer and add a stir bar to aid dissolution.

Cleanup:

Dispose of the used weighing paper and any other contaminated disposable items into the

designated solid hazardous waste container.

Decontaminate the spatula and any non-disposable equipment according to Protocol 2.

Wipe down the work surface in the fume hood with a damp paper towel and dispose of it in

the solid hazardous waste container.

Remove PPE following proper procedures and wash hands thoroughly.

Protocol 2: Decontamination of Laboratory Equipment
Objective: To safely decontaminate laboratory equipment after use with strontium arsenite.

Materials:

Contaminated equipment (glassware, spatulas, stir bars, etc.)

Laboratory detergent

10% Nitric Acid solution (for glassware, if necessary)

Wash basins or containers for soaking

Brushes for cleaning
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Deionized water

Hazardous waste containers (for liquid and solid waste)

Procedure:

Initial Rinse:

In a designated sink or wash basin within a chemical fume hood, carefully rinse the

equipment with deionized water to remove gross contamination.

Collect all rinsate in a labeled liquid hazardous waste container.

Detergent Wash:

Prepare a solution of laboratory detergent and warm water in a wash basin.

Submerge the rinsed equipment in the detergent solution and scrub thoroughly with

appropriate brushes.

Dispose of the used detergent solution as liquid hazardous waste.

Acid Wash (for glassware, if required for trace metal analysis):

In a separate, clearly labeled basin, soak the glassware in a 10% nitric acid solution for at

least one hour.

Carefully remove the glassware and rinse thoroughly with deionized water, collecting all

rinsate as hazardous waste.

Final Rinse:

Rinse the decontaminated equipment multiple times with deionized water.

Allow the equipment to air dry on a designated drying rack.

Waste Disposal:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of all contaminated cleaning materials (sponges, paper towels) in the solid

hazardous waste container.

Ensure all liquid hazardous waste containers are securely sealed and properly labeled.

Mandatory Visualizations

Strontium Arsenite Spill Occurs Evacuate Immediate Area
Alert Others Assess Spill Size

Small Spill
(Manageable by Trained Personnel)Small

Large Spill
(Beyond Local Capability)

Large

Don Appropriate PPE
(Respirator, Double Gloves, Goggles, Lab Coat)

Contact EHS/Emergency Response Immediately

Contain Spill with
Absorbent Material

Collect Contaminated Material
in Sealed Hazardous Waste Container

Decontaminate Spill Area
and Equipment

Report Incident to Supervisor and EHS

Click to download full resolution via product page

Caption: Workflow for responding to a strontium arsenite spill.
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Generation of Strontium Arsenite Waste
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Caption: Logical pathway for the disposal of strontium arsenite waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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